Cas no 47542-00-7 (3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione)

3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione structure
47542-00-7 structure
Product Name:3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione
CAS No:47542-00-7
MF:C11H10O4
MW:206.194703578949
CID:2828511
PubChem ID:54551126
Update Time:2025-04-21

3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9722584
    • DTXSID60712152
    • 47542-00-7
    • 3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione
    • Inchi: 1S/C11H10O4/c1-7-6-14-10(12)8-4-2-3-5-9(8)11(13)15-7/h2-5,7H,6H2,1H3
    • InChI Key: ZJZLFDHSFOSUIJ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C(=O)OCC1C)=O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų
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